Cas no 1216724-53-6 (methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride)

• Product Name: methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride
• CAS No: 1216724-53-6
• MF: C₂₄H₂₄ClN₃O₄S
• MW: 485.983063697815
• CID: 6130203
• PubChem ID: 16806326
• Update Time: 2025-06-11

methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride
• methyl 4-((6-benzyl-3-carbamoyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)carbamoyl)benzoate hydrochloride
• 1216724-53-6
• SR-01000006696
• SR-01000006696-1
• methyl 4-[(6-benzyl-3-carbamoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)carbamoyl]benzoate;hydrochloride
• F0526-1382
• methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}carbamoyl)benzoate hydrochloride
• AKOS026678202

• Inchi： 1S/C24H23N3O4S.ClH/c1-31-24(30)17-9-7-16(8-10-17)22(29)26-23-20(21(25)28)18-11-12-27(14-19(18)32-23)13-15-5-3-2-4-6-15;/h2-10H,11-14H2,1H3,(H2,25,28)(H,26,29);1H
• InChI Key： VXXXNKVNQLEIJQ-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC3C=CC=CC=3)CCC1=2)NC(C1C=CC(C(=O)OC)=CC=1)=O)(=O)N.Cl

Computed Properties

• Exact Mass: 485.1176051g/mol
• Monoisotopic Mass: 485.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Additional information on methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride

Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride: A Comprehensive Overview

Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride (CAS no. 1216724-53-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. Its unique structural framework, featuring a benzene ring substituted with a carbamoyl group and an intricate thieno[2,3-c]pyridine core, makes it a subject of intense research interest.

The chemical structure of Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride is characterized by several key functional groups. The presence of a benzyl group and a carbamoyl moiety on the thieno[2,3-c]pyridine ring enhances its potential for interactions with biological targets. This compound's hydrochloride salt form improves its solubility in aqueous solutions, making it more suitable for various pharmacological applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The thieno[2,3-c]pyridine scaffold is particularly noteworthy due to its presence in several bioactive molecules. Researchers have been exploring derivatives of this scaffold to identify new pharmacophores that could lead to the discovery of drugs with improved efficacy and reduced side effects. Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride represents a significant advancement in this area.

The synthesis of Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thieno[2,3-c]pyridine core through cyclization reactions followed by functionalization with benzyl and carbamoyl groups. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

The biological activity of Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride has been extensively studied in recent years. Preliminary in vitro studies have shown that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer progression. The benzyl and carbamoyl groups are believed to play a crucial role in modulating the enzyme's active site, thereby disrupting cancer cell proliferation.

In addition to its potential anti-cancer properties, Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride has also shown promise in other therapeutic areas. Researchers are investigating its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases. The compound's ability to interact with multiple biological targets makes it a versatile candidate for drug development.

The pharmacokinetic properties of Methyl 4-({6-benzyl-3-carbamoyl-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}carbamoyl)benzoate hydrochloride are also under investigation. Studies have indicated that the compound has good oral bioavailability and can be easily absorbed into the bloodstream. This makes it a suitable candidate for oral administration in clinical settings. Furthermore，the compound's stability under various storage conditions ensures its long-term viability as a pharmaceutical product.

The future prospects for Methyl 4-{(6-benzyl- 3-carbamoyl- 4 H ,5 H ,6 H ,7 H -thieno [ 2 ,3 - c ] py ridin - 2 - y l ) car bam o y l } ben zo ate hy droch lor ide are exciting. As more research is conducted on this compound，its therapeutic potential is expected to be further elucidated. Collaborative efforts between chemists，biologists，and clinicians will be crucial in translating these findings into effective treatments for various diseases.